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Compound of Interest

Compound Name: Cyclopentyl phenylacetate

Cat. No.: B14743938 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Cyclopentyl phenylacetate was not readily

available. The following guidance is based on the safety data of structurally similar compounds,

including Ethyl phenylacetate and Phenyl acetate. It is imperative to consult an official SDS for

Cyclopentyl phenylacetate once it becomes available and to conduct a thorough risk

assessment before handling this chemical.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals. It includes operational and disposal plans with

procedural, step-by-step guidance.

Quantitative Data Summary
The following table summarizes key quantitative data for compounds structurally similar to

Cyclopentyl phenylacetate. This information is critical for safe handling and storage.

Property Value Similar Compound

Molecular Formula C₁₃H₁₆O₂ Cyclopentyl phenylacetate[1]

Molecular Weight 204.26 g/mol Cyclopentyl phenylacetate[1]

Boiling Point 226 °C / 438.8 °F Ethyl phenylacetate[2]

Flash Point 102 °C / 215.6 °F Ethyl phenylacetate[2]

Density 1.073 g/cm³ at 25 °C Phenyl acetate
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Operational and Disposal Plans
Personal Protective Equipment (PPE)
Based on the hazards associated with similar compounds, which may include skin, eye, and

respiratory irritation, the following PPE is mandatory when handling Cyclopentyl
phenylacetate.[2][3][4]

Protection Type Recommended Equipment Specifications

Eye and Face Protection
Chemical safety goggles or a

face shield

Must meet ANSI Z.87.1

standards. A face shield should

be worn in conjunction with

goggles when there is a splash

hazard.[3]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)

Inspect gloves for integrity

before each use.[5]

Lab coat or chemical-resistant

apron

To protect from splashes and

spills.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood

If ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate organic

vapor cartridge is

recommended.

Handling and Storage
Handling: All handling should be conducted in a well-ventilated laboratory, preferably within a

chemical fume hood to minimize inhalation exposure.[4] Avoid contact with skin, eyes, and

clothing.[3] Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after

handling.[6]

Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames.[4] Keep containers tightly closed when not in use.[6] Store away from incompatible

materials such as strong oxidizing agents and strong bases.[7]
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Spill Management
Small Spills (less than 100 mL):

Alert personnel in the immediate area.

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., sand, vermiculite).[2]

Collect the absorbed material into a designated, labeled hazardous waste container.

Clean the spill area with soap and water.

Large Spills (greater than 100 mL):

Evacuate the area immediately.

Contact your institution's Environmental Health and Safety (EHS) department.

Prevent entry into the affected area.

Disposal Plan
All waste materials containing Cyclopentyl phenylacetate must be treated as hazardous

waste.

Waste Collection: Collect all waste, including contaminated materials, in a designated and

properly labeled hazardous waste container.[4]

Container Labeling: The container must be clearly labeled as "Hazardous Waste" with the full

chemical name.

Storage of Waste: Store the waste container in a designated satellite accumulation area,

away from incompatible materials.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company.

[8] Do not dispose of down the drain or in regular trash.[9]
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Experimental Protocols: First Aid
Immediate first aid is crucial in the event of exposure.

Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air immediately.[2] If

breathing is difficult or has stopped, provide

artificial respiration.[6] Seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.[6]

Wash the affected area with soap and plenty of

water for at least 15 minutes.[2] Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Remove contact

lenses if present and easy to do.[6] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.[6] If the person is

conscious, rinse their mouth with water.[2] Seek

immediate medical attention.

Visualizations
Experimental Workflow: Safe Handling of Cyclopentyl
Phenylacetate
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Workflow for Safe Handling of Cyclopentyl Phenylacetate
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Caption: A workflow diagram outlining the key steps for the safe handling of Cyclopentyl
phenylacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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